Cas no 138472-22-7 (L-Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-sulfo-)

• Product Name: L-Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-sulfo-
• CAS No: 138472-22-7
• MF: C₂₄H₂₁NO₇S
• MW: 467.491045713425
• MDL: MFCD01632249
• CID: 137138
• PubChem ID: 56972052
• Update Time: 2025-06-13

L-Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-sulfo- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-sulfo-
• (S)-FMOC-PHENYLALANINE-4-SULFONIC ACID
• (S)-N-alpha-(9-FluorenylMethyloxycarbonyl)-4-(sulfonic acid)-phenylalanine
• FMOC-L-PHE(4-SO3H)
• FMOC-S-PHE(4-SO3H)-OH
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-sulfophenyl)propanoic acid
• CS-0439235
• AKOS030230362
• MFCD01632249
• 138472-22-7
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-sulfophenyl)propanoic acid
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-sulfophenyl)propanoic acid
• F77458
• (S)-N-alpha-(9-Fluorenylmethyloxycarbonyl)-4-(sulfonic acid)-phenylalanine (Fmoc-L-Phe(SO3H)-OH)
• (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(4-SULFOPHENYL)PROPANOIC ACID
• AS-63899

• MDL： MFCD01632249
• Inchi： 1S/C24H21NO7S/c26-23(27)22(13-15-9-11-16(12-10-15)33(29,30)31)25-24(28)32-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22H,13-14H2,(H,25,28)(H,26,27)(H,29,30,31)/t22-/m0/s1
• InChI Key： KWAQABOTKLHIEO-QFIPXVFZSA-N
• SMILES： S(C1C=CC(=CC=1)C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(=O)(=O)O

Computed Properties

• Exact Mass: 467.10400
• Monoisotopic Mass: 467.10387318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 138.38000
• LogP: 4.93940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-sulfo-

Recent Advances in the Application of L-Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-sulfo- (CAS: 138472-22-7) in Chemical Biology and Pharmaceutical Research

In recent years, the compound L-Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-sulfo- (CAS: 138472-22-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonated derivative of Fmoc-protected phenylalanine plays a crucial role in peptide synthesis, drug delivery systems, and biomaterial development. Its unique chemical properties, including enhanced solubility and stability, make it an attractive candidate for various biomedical applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of 138472-22-7 as a key building block in the synthesis of peptide-based therapeutics. The researchers demonstrated that the sulfonate group significantly improves the pharmacokinetic properties of the resulting peptides, particularly in terms of bioavailability and tissue penetration. This finding opens new avenues for the development of peptide drugs with improved therapeutic efficacy.

Another groundbreaking application was reported in Advanced Materials (2024), where 138472-22-7 was incorporated into self-assembling hydrogels for controlled drug release. The study showed that the sulfonated moiety enhances the hydrogel's stability under physiological conditions while maintaining excellent biocompatibility. This innovation has important implications for targeted cancer therapy and regenerative medicine.

From a synthetic chemistry perspective, a Nature Communications paper (2023) detailed a novel solid-phase peptide synthesis protocol using 138472-22-7 as a versatile intermediate. The researchers developed a highly efficient coupling method that minimizes side reactions and improves overall yield, addressing one of the major challenges in large-scale peptide production.

In the realm of analytical chemistry, 138472-22-7 has shown promise as a derivatization agent for mass spectrometry-based proteomics. A recent Analytical Chemistry publication (2024) demonstrated its superior performance in peptide quantification compared to conventional reagents, particularly for hydrophobic peptides that are typically difficult to analyze.

Looking forward, the pharmaceutical industry is showing increasing interest in 138472-22-7 for the development of next-generation bioconjugates. Several patent applications filed in 2024 describe its use in antibody-drug conjugates (ADCs) and peptide-drug conjugates (PDCs), highlighting its potential to improve drug targeting and reduce systemic toxicity.

While the current research landscape is promising, challenges remain in optimizing the large-scale production and purification of 138472-22-7. Recent process chemistry studies suggest that continuous flow synthesis might offer solutions to these scalability issues, potentially making this compound more accessible for industrial applications.

In conclusion, L-Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-sulfo- (138472-22-7) represents a versatile and valuable tool in modern pharmaceutical research. Its unique properties continue to inspire innovative applications across multiple disciplines, from drug discovery to biomaterials engineering. As research progresses, we anticipate seeing more transformative applications of this compound in the coming years.